(+)-Epicubenol (+)-Epicubenol Cubenol, also known as epi-cubenol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Cubenol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cubenol is primarily located in the membrane (predicted from logP) and cytoplasm. Cubenol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, cubenol can be found in herbs and spices. This makes cubenol a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 19912-67-5
VCID: VC0033960
InChI: InChI=1S/C15H26O/c1-10(2)13-6-5-12(4)15(16)8-7-11(3)9-14(13)15/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13+,14+,15+/m1/s1
SMILES: CC1CCC(C2C1(CCC(=C2)C)O)C(C)C
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol

(+)-Epicubenol

CAS No.: 19912-67-5

Main Products

VCID: VC0033960

Molecular Formula: C15H26O

Molecular Weight: 222.37 g/mol

(+)-Epicubenol - 19912-67-5

CAS No. 19912-67-5
Product Name (+)-Epicubenol
Molecular Formula C15H26O
Molecular Weight 222.37 g/mol
IUPAC Name (1S,4R,4aS,8aR)-4,7-dimethyl-1-propan-2-yl-2,3,4,5,6,8a-hexahydro-1H-naphthalen-4a-ol
Standard InChI InChI=1S/C15H26O/c1-10(2)13-6-5-12(4)15(16)8-7-11(3)9-14(13)15/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13+,14+,15+/m1/s1
Standard InChIKey COGPRPSWSKLKTF-QPSCCSFWSA-N
Isomeric SMILES C[C@@H]1CC[C@H]([C@H]2[C@@]1(CCC(=C2)C)O)C(C)C
SMILES CC1CCC(C2C1(CCC(=C2)C)O)C(C)C
Canonical SMILES CC1CCC(C2C1(CCC(=C2)C)O)C(C)C
Description Cubenol, also known as epi-cubenol, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Cubenol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cubenol is primarily located in the membrane (predicted from logP) and cytoplasm. Cubenol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, cubenol can be found in herbs and spices. This makes cubenol a potential biomarker for the consumption of this food product.
Synonyms epicubenol
PubChem Compound 12046149
Last Modified Nov 11 2021
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